![molecular formula C15H14BrFN2OS B4849331 1-[(4-bromo-2-thienyl)carbonyl]-4-(2-fluorophenyl)piperazine](/img/structure/B4849331.png)
1-[(4-bromo-2-thienyl)carbonyl]-4-(2-fluorophenyl)piperazine
Overview
Description
1-[(4-bromo-2-thienyl)carbonyl]-4-(2-fluorophenyl)piperazine, also known as BTF, is a chemical compound that belongs to the piperazine family. This compound has been of significant interest to the scientific community due to its potential applications in medicinal chemistry.
Mechanism of Action
The exact mechanism of action of 1-[(4-bromo-2-thienyl)carbonyl]-4-(2-fluorophenyl)piperazine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in the inflammatory response. This compound has also been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its anti-depressant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. This compound has also been shown to have anti-depressant and anxiolytic effects in animal models of depression and anxiety. Additionally, this compound has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-[(4-bromo-2-thienyl)carbonyl]-4-(2-fluorophenyl)piperazine is its relatively simple synthesis method, which makes it easy to produce in large quantities for use in laboratory experiments. However, one of the main limitations of this compound is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on 1-[(4-bromo-2-thienyl)carbonyl]-4-(2-fluorophenyl)piperazine. One area of interest is the development of more potent and selective this compound analogs with improved pharmacokinetic properties. Another area of interest is the use of this compound as a tool to better understand the mechanisms of inflammation and pain. Finally, this compound may also have potential applications in the treatment of other neurological and psychiatric disorders, such as schizophrenia and bipolar disorder.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in medicinal chemistry. Its anti-inflammatory, analgesic, anti-depressant, and anxiolytic properties make it a promising candidate for the treatment of a variety of diseases. Further research is needed to fully understand the mechanisms of action of this compound and to develop more potent and selective analogs with improved pharmacokinetic properties.
Scientific Research Applications
1-[(4-bromo-2-thienyl)carbonyl]-4-(2-fluorophenyl)piperazine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. This compound has also been studied for its potential use in the treatment of psychiatric disorders such as depression and anxiety.
Properties
IUPAC Name |
(4-bromothiophen-2-yl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrFN2OS/c16-11-9-14(21-10-11)15(20)19-7-5-18(6-8-19)13-4-2-1-3-12(13)17/h1-4,9-10H,5-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXJKBNGXCSNSLJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC(=CS3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrFN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.